2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide

• IUPAC Name: N,N-dimethyl-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C12H12N2O2/c1-14(2)12(16)9-7-11(15)13-10-6-4-3-5-8(9)10/h3-7H,1-2H3,(H,13,15)
• InChI Key: JSZJCPAOAVESDT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=O)NC2=CC=CC=C21
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide (HDQ) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. HDQ is a quinoline derivative that has shown promising results in scientific research, particularly in the fields of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide is not fully understood. However, it is believed that 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide exerts its effects by inhibiting the activity of certain enzymes, such as DNA topoisomerases and RNA polymerases. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has also been shown to inhibit the replication of certain viruses and bacteria, suggesting that it may have a broad spectrum of activity.
Biochemical and Physiological Effects:
2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide inhibits the activity of DNA topoisomerases, which are enzymes that play a critical role in DNA replication and repair. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has also been shown to inhibit the activity of RNA polymerases, which are enzymes that play a critical role in the transcription of DNA into RNA. In vivo studies have shown that 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has antitumor, antiviral, and antibacterial properties. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has also been shown to have a low toxicity profile, making it a potentially useful therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide is its ease of synthesis. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide can be synthesized in a laboratory setting using relatively simple and inexpensive equipment. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide also has a low toxicity profile, making it a potentially useful tool for in vitro and in vivo studies. However, one of the main limitations of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide. One area of research could focus on the development of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide derivatives that exhibit improved solubility in aqueous solutions. Another area of research could focus on the development of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide-based fluorescent probes for use in biochemical assays. Additionally, further studies could be conducted to elucidate the mechanism of action of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide and to identify potential therapeutic targets for this compound. Overall, 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide is a promising compound that has the potential to be used in a wide range of scientific research applications.

Synthesis Methods

The synthesis of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide involves the reaction between 2-hydroxy-4-methylquinoline and N,N-dimethylformamide dimethyl acetal. The reaction is carried out in the presence of a catalyst and a solvent, resulting in the formation of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide. The synthesis of 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has been extensively studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology. In medicine, 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has been shown to exhibit antitumor, antiviral, and antibacterial properties. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has also been studied for its potential use as an antimalarial drug. In biochemistry, 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has been shown to inhibit the activity of certain enzymes, making it a useful tool for the study of enzyme kinetics. 2-hydroxy-N~4~,N~4~-dimethyl-4-quinolinecarboxamide has also been studied for its potential use as a fluorescent probe in biochemical assays.